2-(4-ethoxyphenyl)-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 2-(4-ethoxyphenyl)-5-pyridin-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C23H21N3O2/c1-2-27-17-12-10-16(11-13-17)20-15-21-18-7-3-4-9-22(18)28-23(26(21)25-20)19-8-5-6-14-24-19/h3-14,21,23H,2,15H2,1H3
• InChI Key: XCEBRQILBLPODQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC3C5=CC=CC=N5
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol
• CAS No.: 899973-26-3

Description

2-(4-ethoxyphenyl)-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C23H21N3O2 and its molecular weight is 371.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Various fused oxazine derivatives have been prepared, starting from specific precursors, leading to novel compounds expected to possess significant chemical and pharmacological activities. These compounds have been structurally elucidated using spectroscopic data and elemental analysis, highlighting the diverse synthetic routes and structural possibilities within this chemical class (Mahmoud, El-Bordany, & Elsayed, 2017).

Potential Pharmacological Activities

• The synthesized compounds, including those with pyrazolo and oxazine moieties, have been evaluated for their antioxidant and anticancer activities. This suggests a potential avenue for the application of such compounds in the development of new therapeutic agents targeting oxidative stress-related diseases and cancer (Mahmoud, El-Bordany, & Elsayed, 2017).

Applications in Heterocyclic Chemistry

• The research also delves into the convenience of synthesizing new pyrazolo, triazines, isoxazolo, and pyridine derivatives, indicating the utility of these compounds in heterocyclic chemistry and their potential applications in designing new materials and pharmacological agents (Abdelhamid, Fahmi, & Mohamed Alsheflo, 2012).